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In the landscape of drug discovery and chemical research, novel molecules are synthesized at
a pace that often outstrips the generation of comprehensive safety data. 3-[(Pentan-2-
yl)amino]benzonitrile, identified by its hydrochloride salt CAS No. 1803566-95-1, is one such
compound for which a formal, peer-reviewed Safety Data Sheet (SDS) is not readily available
in the public domain.[1] This guide is designed for researchers, scientists, and drug
development professionals to bridge this information gap.

As a Senior Application Scientist, my directive is not merely to present data, but to build a
framework for risk assessment. In the absence of a specific SDS, we will employ a scientifically
rigorous analog-based approach. The safety profile of 3-[(Pentan-2-yl)Jamino]benzonitrile will
be inferred from the well-documented hazards of its core functional moieties: the benzonitrile
group and the aromatic amine structure. By deconstructing the molecule into these
components, we can synthesize a robust and precautionary safety protocol. This document will
therefore serve as a proactive, in-depth safety guide, grounded in established toxicological
principles and data from structurally similar compounds.

Section 1: Compound Identification and
Physicochemical Profile
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Understanding a compound's basic identity and physical properties is the foundation of safe
handling. While experimental data for this specific molecule is scarce, we can collate its
identifiers and estimate its properties based on known analogs like 3-Aminobenzonitrile and

Benzonitrile.
Property Data Source | Comment
3-[(Pentan-2-
IUPAC Name

yl)amino]benzonitrile

1803566-95-1 (for
CAS Number ) [1]
hydrochloride salt)

Molecular Formula C12H16N2
Molecular Weight 188.27 g/mol (Free Base) Calculated
Based on analogs like 3-
) ) ) Aminobenzonitrile (solid) and
Predicted Form Solid or Oil ] o
other substituted benzonitriles.
[2]
Based on 3-Aminobenzonitrile
) ) (112 °C) and Benzonitrile
Predicted Flash Point >112 °C )
(75°C).[2][3] The alkyl chain
may slightly alter this.
Soluble in organic solvents Based on data for 3-

Predicted Solubility ) o
(e.g., Methanol) Aminobenzonitrile.[2]

A unique identifier would be
InChlKey Not publicly available generated upon database
submission.

Section 2: Hazard Identification & Toxicological
Rationale

The primary hazards of this molecule can be logically deduced from its structure. The workflow
below illustrates the process of assigning potential hazards based on functional group analysis.
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Structural Analysis of 3-[(Pentan-2-yl)amino]benzonitrile

&_’

Decpnstruction Deconstruction

Functjonal Group Identiscation

Benzonitrile Moiety Aromatic Secondary Amine
(-CsH4CN) (-NH-)

riference from Benzonitrile

) o Inference from Aminobenzonitriles
& Aminobenzonitriles

Associated Hazard Assessment (Based on Analogs)

Acute Toxicity (Oral, Dermal, Inhalation) Skin/Eye lrritation
Potential for Cyanide Release Potential Skin Sensitization

Combingtion of Hazards Combination of Hazards

Synthgsized GHS Classifi¢ation
v v

Acute Toxicity, Category 3 or 4
Skin Irritant, Category 2
Eye Irritant, Category 2

Skin Sensitizer, Category 1

Click to download full resolution via product page

Caption: Workflow for predicting hazards based on functional groups.

Predicted GHS Classification

This table synthesizes the GHS classifications from SDS and toxicological data for 3-
Aminobenzonitrile and Benzonitrile. This represents a cautious, protective classification for 3-
[(Pentan-2-yl)amino]benzonitrile.
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Hazard Class Pictogram

Signal Word

Hazard
Statement (H-
Code)

Basis for
Classification

Acute Toxicity
(Oral, Dermal,

Inhalation)

Danger

H301+H311+H3
31: Toxic if
swallowed, in
contact with skin

or if inhaled.

This is a
precautionary
classification
based on data
for 2-Amino-4-
methylbenzonitril
e being toxic by
all routes
(Category 3).[4]
Analogs like 3-
Aminobenzonitril
e are classified
as harmful
(Category 4).[5]
The nitrile group
is the primary
driver of this

toxicity.

Skin

Corrosion/Irritatio

n

Warning

H315: Causes

skin irritation.

Aromatic amines
and benzonitriles
are known skin
irritants.[6][4]
Data for 3-
Aminobenzonitril
e confirms it as a
Category 2 skin
irritant.[7]

Serious Eye

Damage/Irritation

Warning

H319: Causes
serious eye
irritation.

Consistent with
data for both 2-
Amino-4-
methylbenzonitril

e and 3-
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Aminobenzonitril
e.[4][7]

Aromatic amines

are a well-known

class of skin
i H317: May . )
Skin ) ) sensitizers. This
o | Warning cause an allergic ,
Sensitization is a predicted

skin reaction.
hazard for 3-

Aminobenzonitril
e.[8]

Toxicological Mechanisms: The "Why" Behind the
Hazards

Nitrile Toxicity: The primary toxicological concern for any benzonitrile derivative is its
potential for metabolic conversion to cyanide. While the rate and extent of this conversion
vary, the mechanism is well-established. Ingestion, inhalation, or significant dermal
absorption can lead to symptoms characteristic of cyanide poisoning, such as headache,
dizziness, rapid heart rate, and in severe cases, convulsions and death.[9] The effects can
be delayed by 2 to 4 hours as the metabolic conversion takes place.[9]

Aromatic Amine Irritancy: The amino group attached to the benzene ring makes the
compound a potential irritant to the skin, eyes, and respiratory tract.[9] Furthermore,
aromatic amines can act as haptens, binding to skin proteins and eliciting an immune
response that leads to allergic contact dermatitis (skin sensitization) upon repeated
exposure.[8]

Section 3: Risk Mitigation and Safe Handling
Protocols

Given the predicted toxicity, a stringent, multi-layered approach to risk mitigation is mandatory.

This involves a combination of engineering controls, personal protective equipment, and

meticulous handling procedures.

Engineering Controls
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e Chemical Fume Hood: All manipulations of the solid compound or its solutions must be
performed inside a certified chemical fume hood to prevent inhalation of dust or vapors.[7]

e Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are
diluted and removed.[3]

o Safety Stations: An eyewash station and safety shower must be readily accessible and
located close to the workstation.[9][10]

Personal Protective Equipment (PPE)

Standard laboratory attire (long pants, closed-toe shoes) is assumed. The following specific
PPE is required:

o Hand Protection: Wear nitrile or neoprene gloves. Double-gloving is recommended when
handling the neat compound. Always inspect gloves for tears or punctures before use and
wash hands thoroughly after removal.[4][7]

o Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn over
the goggles when handling larger quantities or if there is a significant splash risk.[7][5]

e Body Protection: A lab coat must be worn and kept buttoned. For large-scale operations, a
chemically resistant apron is advised.[7]

o Respiratory Protection: For situations where a fume hood cannot be used or during a large
spill cleanup, a NIOSH-approved respirator with particulate filters (e.g., N95) or organic
vapor cartridges is necessary.[7]

Step-by-Step Safe Handling Protocol (Weighing and
Dissolving)

o Preparation: Designate a specific area within the fume hood for handling the compound.
Cover the work surface with absorbent, disposable bench paper.

e Don PPE: Put on all required PPE as described in Section 3.2.
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o Tare Balance: Place a clean weighing vessel on the analytical balance inside the fume hood
and tare it.

» Aliguot Compound: Carefully transfer the approximate amount of the solid compound from
the stock bottle to the weighing vessel using a clean spatula. Avoid generating dust. Keep
the stock bottle opening pointed away from you.

o Seal and Weigh: Immediately and securely close the stock bottle. Record the precise weight
of the compound.

o Dissolution: Place a stir bar in a clean, appropriately sized flask containing the desired
solvent. Slowly and carefully add the weighed solid to the flask while it is stirring to prevent
clumping and splashing.

e Rinsing: Use a small amount of the solvent to rinse any residual solid from the weighing
vessel into the flask, ensuring a complete transfer.

o Cleanup: Carefully dispose of the used bench paper and any contaminated items (like
disposable weighing boats) into a designated solid hazardous waste container.

o Doff PPE: Remove PPE in the correct order (gloves first), avoiding contact with the
contaminated outer surfaces. Wash hands and forearms thoroughly.

Section 4: Emergency Procedures

A clear, rehearsed emergency plan is critical.
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Alert personnel in the immediate area.
Evacuate if necessary.

'

Assess spill size and risk.
Is it a minor spill?

Don appropriate PPE:
- Double gloves
- Goggles & Face Shield
- Lab Coat
- Respirator (if powder)

Major Spill:
Evacuate the area.
Call Emergency Response Team.

Cover with absorbent material
(e.g., vermiculite or sand)
from the outside in.

Carefully collect absorbed material
and contaminated debris using
spark-proof tools.

Place in a labeled, sealed
hazardous waste container.

Clean the spill area with an
appropriate solvent, followed by
soap and water.

Procedure Complete

Click to download full resolution via product page

Caption: Emergency response protocol for a chemical spill.
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First Aid Measures

Immediate action is crucial. Show the safety data sheet of an appropriate analog (e.g., for 3-
Aminobenzonitrile) to the attending medical personnel.[7]

 Inhalation: Remove the person from the exposure area to fresh air immediately. If breathing
is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek
immediate medical attention.[9]

o Skin Contact: Immediately flush the skin with copious amounts of water for at least 15
minutes while removing all contaminated clothing and shoes. Seek immediate medical
attention.[9]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids occasionally. Remove contact lenses if present and
easy to do. Seek immediate medical attention.[7][9]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth and
have them drink 2-4 cupfuls of water. Never give anything by mouth to an unconscious
person. Seek immediate medical attention.[7][9]

Section 5: Storage and Disposal

e Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated
area.[4][7] It should be stored away from incompatible materials such as strong oxidizing
agents, acids, acid chlorides, and acid anhydrides.[7] For long-term stability, storage under
an inert atmosphere (e.g., argon or nitrogen) is recommended.[4]

» Disposal: All waste material, including contaminated consumables and unused compound,
must be treated as hazardous waste. Dispose of contents and container to an approved
waste disposal plant in accordance with local, state, and federal regulations.[8] Do not
dispose of down the drain.

Conclusion

While a specific Safety Data Sheet for 3-[(Pentan-2-yl)amino]benzonitrile is not currently
available, a robust safety framework can be constructed through a careful, evidence-based
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analysis of its constituent functional groups. The compound should be treated with the caution
afforded to a substance that is toxic by all routes of exposure, is a skin and eye irritant, and a
potential skin sensitizer. By adhering to the stringent engineering controls, personal protective
equipment standards, and handling protocols outlined in this guide, researchers can mitigate
the risks and work safely with this and other novel chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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